Cas no 65510-45-4 (2,2',3,4,4'-Pentachlorobiphenyl)

2,2',3,4,4'-Pentachlorobiphenyl structure
65510-45-4 structure
Product Name:2,2',3,4,4'-Pentachlorobiphenyl
CAS No:65510-45-4
MF:C12H5Cl5
MW:326.433098554611
CID:820013
PubChem ID:47651
Update Time:2025-09-27

2,2',3,4,4'-Pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 2,2',3,4,4'
    • 1,2,3-trichloro-4-(2,4-dichlorophenyl)benzene
    • 2,2',3,4,4'-Pentachlorobiphenyl
    • MDL： MFCD00661142
    • Inchi： 1S/C12H5Cl5/c13-6-1-2-7(10(15)5-6)8-3-4-9(14)12(17)11(8)16/h1-5H
    • InChI Key： LACXVZHAJMVESG-UHFFFAOYSA-N
    • SMILES： ClC1C(=C(C=CC=1C1C=CC(=CC=1Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 323.88300
  • Monoisotopic Mass: 323.883389
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.5220 (rough estimate)
  • Melting Point: 95.86°C (estimate)
  • Boiling Point: 412.3°C (rough estimate)
  • Flash Point: 179.9°C
  • Refractive Index: 1.6200 (rough estimate)
  • PSA: 0.00000
  • LogP: 6.62060

2,2',3,4,4'-Pentachlorobiphenyl Security Information

  • Hazardous Material transportation number：UN 3432 9 / PGII
  • Hazard Category Code： 33-50/53
  • Safety Instruction： 60-61
  • Hazardous Material Identification： N

2,2',3,4,4'-Pentachlorobiphenyl Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,2',3,4,4'-Pentachlorobiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P274405-0.5mg
2,2',3,4,4'-Pentachlorobiphenyl
 65510-45-4
0.5mg
 $ 95.00 2022-06-03
TRC
P274405-1mg
2,2',3,4,4'-Pentachlorobiphenyl
 65510-45-4
1mg
 $196.00 2023-05-17
TRC
P274405-2.5mg
2,2',3,4,4'-Pentachlorobiphenyl
 65510-45-4
2.5mg
 $391.00 2023-05-17
TRC
P274405-.5mg
2,2',3,4,4'-Pentachlorobiphenyl
 65510-45-4
5mg
 $115.00 2023-05-17
A2B Chem LLC
AG65400-10mg
2,2',3,4,4'-PENTACHLOROBIPHENYL
 65510-45-4
10mg
 $283.00 2024-04-19

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